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Compound of Interest

Compound Name: 1,4-Dibromo-2,3-butanediol

Cat. No.: B081164

This guide provides essential safety and logistical information for the proper handling and
disposal of 1,4-Dibromo-2,3-butanediol. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure a safe laboratory
environment and compliance with hazardous waste regulations.

Immediate Safety and Hazard Information

1,4-Dibromo-2,3-butanediol is a hazardous chemical that requires careful handling. It is
classified as an irritant that can cause significant harm upon contact.[1][2]

» Health Hazards: Causes skin irritation, serious eye damage, and may cause respiratory
irritation.[1][2][3] It is also a lachrymator, a substance that causes tearing.[1]

e Precautionary Measures: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][4][3]
Always handle this compound in a well-ventilated area or in a certified laboratory chemical
fume hood.[3][5][6]

Personal Protective Equipment (PPE)

Proper personal protective equipment must be worn at all times when handling 1,4-Dibromo-
2,3-butanediol to minimize exposure.

o Eye and Face Protection: Wear chemical splash goggles or a face shield.[1][4][6]
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» Skin Protection: Wear protective gloves (nitrile or neoprene are recommended) and a fully
buttoned lab coat.[4][6]

e Hand Hygiene: Wash hands thoroughly after handling the chemical and before eating.[3][5]
Contaminated clothing should be removed and washed before reuse.[4][5]

Hazard and Precautionary Data

The following table summarizes the Globally Harmonized System (GHS) classification for 1,4-
Dibromo-2,3-butanediol.
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Classification Code Description Sources
Skin Irritation H315 Causes skin irritation [2]
_ Causes serious eye
Serious Eye Damage H318/H319 o [2]
damage/irritation
Specific Target Organ May cause respirato
pEmE TSR Hass o Y
Toxicity irritation
Precautionary o
Code Description Sources
Statement
Avoid breathing
Prevention P261 dust/fume/gas/mistiva  [1][4][3]
pours/spray
Wear protective
gloves/protective
Prevention P280 clothing/eye [11[4113]
protection/face
protection
IF IN EYES: Rinse
cautiously with water
for several minutes.
Response P305+P351+P338 Remove contact [11[41[3]
lenses, if present and
easy to do. Continue
rinsing
Dispose of
] contents/container to
Disposal P501 [3B1[71[8]

an approved waste

disposal plant

Spill Management Protocol

In the event of a spill, immediate and appropriate action must be taken to prevent exposure

and environmental contamination.
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Evacuate and Ventilate: If the spill is large, evacuate the area immediately and ensure
adequate ventilation.[5]

Control Ignition Sources: If the material is flammable, extinguish all potential ignition sources.

[°]
Containment and Cleanup:
o For small spills, you may treat the area with sodium thiosulfate before absorption.[9]

o Absorb the spill with an inert, dry material such as vermiculite, dry sand, or a commercial
absorbent.[6] Avoid generating dust.[5]

o Carefully collect the absorbed material using non-sparking tools.[9]

Disposal of Cleanup Materials: Place the collected material and any contaminated items
(e.g., gloves, paper towels) into a designated, sealable, and properly labeled hazardous
waste container.[5][6][9]

Decontamination: Clean the spill area thoroughly.

Detailed Disposal Protocol

Chemical waste generators are responsible for ensuring that waste is classified and disposed
of correctly according to federal, state, and local regulations. 1,4-Dibromo-2,3-butanediol is a
brominated organic compound and must be disposed of as hazardous waste.[9]

Step 1: Waste Segregation
e Do not mix 1,4-Dibromo-2,3-butanediol waste with other waste streams.

e It must be segregated as Halogenated Organic Waste.[9][10] This category includes any
organic compounds that are brominated, chlorinated, fluorinated, or iodated.[10]

Step 2: Containerization

o Chemical Waste: Collect pure 1,4-Dibromo-2,3-butanediol and solutions containing it in a
dedicated, sealable, and chemically compatible waste container.[6] Glass bottles are
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commonly used for laboratory quantities.[9]

o Contaminated Solid Waste: Collect all contaminated lab supplies, including gloves, filter
paper, and absorbent materials, in a separate, clearly marked solid hazardous waste
container.[9]

Step 3: Labeling
» All waste containers must be clearly and accurately labeled.[9]

e The label must include the words "Hazardous Waste" and specify the contents, such as
"Halogenated Organic Waste" or "Brominated Organic Waste".[9]

« List all chemical components and their approximate concentrations on the label or an
attached waste manifest.[10]

Step 4: Storage

o Store waste containers in a cool, dry, and well-ventilated location, away from direct sunlight
and heat sources.[9]

e Ensure containers are kept tightly closed to prevent the release of vapors.[3][9]

o Store waste separately from incompatible materials such as alkalis, reducing agents,
combustible materials, and certain metals like aluminum.[6][9]

Step 5: Final Disposal

o Arrange for the collection of the hazardous waste by your institution's Environmental Health
& Safety (EHS) office or a licensed hazardous waste disposal contractor.

e The primary disposal method for halogenated organic waste is high-temperature incineration
at a licensed hazardous waste disposal facility.[10][11] These facilities are equipped with the
necessary emission control systems to handle harmful by-products.[11]

o Never dispose of 1,4-Dibromo-2,3-butanediol by pouring it down the drain or mixing it with
non-hazardous trash.[12]
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Caption: Disposal workflow for 1,4-Dibromo-2,3-butanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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